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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the subcutaneous administration of

the synthetic Growth Hormone-Releasing Hormone (GHRH) analog, CJC-1295, in mouse

models. The following protocols and data are intended for preclinical research purposes.

Introduction
CJC-1295 is a long-acting GHRH analog that stimulates the pituitary gland to release growth

hormone.[1][2] Its extended half-life, achieved through the Drug Affinity Complex (DAC)

technology which allows it to bind to albumin, makes it a subject of interest for studies on

growth, metabolism, and tissue repair.[3][4] Unlike direct growth hormone administration, CJC-

1295 promotes a pulsatile release of GH, mimicking the body's natural secretion patterns.[5][6]

[7] This document outlines the necessary protocols for its preparation, administration in mice,

and summarizes key experimental data from published studies.
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The following tables summarize quantitative data from a key study investigating the effects of

subcutaneous CJC-1295 administration in GHRH knockout (GHRHKO) mice.

Table 1: Study Design for CJC-1295 Administration in GHRHKO Mice[8][9][10]

Parameter Description

Animal Model GHRH knockout (GHRHKO) mice

Age of Mice 1-week-old at the start of treatment

Treatment Groups

1. Placebo-treated GHRHKO mice2. 2 µg CJC-

1295 every 24 hours3. 2 µg CJC-1295 every 48

hours4. 2 µg CJC-1295 every 72 hours5.

Heterozygous GHRHKO mice (controls)

Route of Administration Subcutaneous injection

Duration of Treatment 5 weeks

Table 2: Effects of CJC-1295 on Body Weight and Length in GHRHKO Mice[4][8][9]

Treatment Group Outcome on Body Weight Outcome on Body Length

2 µg CJC-1295 every 24h

Normalized body weight,

comparable to heterozygous

controls.

Normalized body length,

comparable to heterozygous

controls.

2 µg CJC-1295 every 48h

Higher body weight than

placebo-treated animals, but

without full growth

normalization.

Higher body length than

placebo-treated animals, but

without full growth

normalization.

2 µg CJC-1295 every 72h

Higher body weight than

placebo-treated animals, but

without full growth

normalization.

Higher body length than

placebo-treated animals, but

without full growth

normalization.

Table 3: Effects of CJC-1295 on Bone Growth and Body Composition in GHRHKO Mice[4][8][9]
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Treatment Group Femur and Tibia Length
Relative Lean Mass and
Subcutaneous Fat Mass

2 µg CJC-1295 every 24h Normal Normal

2 µg CJC-1295 every 48h Normal Normal

2 µg CJC-1295 every 72h Not fully normalized Normal

Table 4: Effects of CJC-1295 on Pituitary RNA and GH mRNA[10]

Treatment Group
Total Pituitary RNA
Increase (compared to
placebo)

GH mRNA Increase
(compared to placebo)

2 µg CJC-1295 every 24h 13-fold 11-fold

2 µg CJC-1295 every 48h 9-fold 8-fold

2 µg CJC-1295 every 72h 7-fold 6-fold

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized CJC-1295
This protocol details the steps for reconstituting lyophilized CJC-1295 powder for experimental

use.

Materials:

Vial of lyophilized CJC-1295

Bacteriostatic water for injection (0.9% benzyl alcohol)

Sterile syringes (e.g., 1 mL or 3 mL)

Sterile needles (e.g., 21G for reconstitution, 25-27G for administration)

Alcohol swabs
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Sterile, empty vials for aliquots (optional)

Procedure:

Preparation: Allow the lyophilized CJC-1295 vial and bacteriostatic water to come to room

temperature.

Sterilization: Clean the rubber stoppers of both vials with an alcohol swab and allow them to

air dry.

Solvent Withdrawal: Using a sterile syringe, draw up the desired volume of bacteriostatic

water. The volume will depend on the desired final concentration. For example, adding 1.0

mL of bacteriostatic water to a 2 mg vial of CJC-1295 will result in a concentration of 2

mg/mL.[3]

Reconstitution: Slowly inject the bacteriostatic water into the CJC-1295 vial, directing the

stream against the side of the vial to avoid foaming.

Dissolution: Gently swirl the vial until the powder is completely dissolved. Do not shake

vigorously, as this can damage the peptide.

Storage:

Before Reconstitution: Store lyophilized CJC-1295 in a refrigerator. It can remain stable for

1-2 years under proper refrigeration.

After Reconstitution: Store the reconstituted solution in a refrigerator at 2-8°C, protected

from light.[3] Reconstituted peptides are generally stable for 2-4 weeks when refrigerated.

For longer-term storage, it is recommended to create single-use aliquots and store them

frozen at -20°C. Avoid repeated freeze-thaw cycles.

Protocol 2: Subcutaneous Administration of CJC-1295 in
Mice
This protocol provides a step-by-step guide for the subcutaneous injection of CJC-1295 in

mice. All procedures should be performed in accordance with institutional animal care and use

committee (IACUC) guidelines.
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Materials:

Reconstituted CJC-1295 solution

Sterile insulin syringes or 0.5-3 mL syringes with 25-27G needles

Mouse restraint device (optional)

70% isopropyl alcohol and gauze (optional)

Sharps container

Procedure:

Animal Restraint:

Manually restrain the mouse by grasping the loose skin over the shoulders ("scruffing")

with your non-dominant hand. This will create a "tent" of skin.[1][8] Ensure a firm but

gentle grip to prevent injury to the animal.

Injection Site Selection:

The preferred site for subcutaneous injection is the loose skin over the neck and shoulder

area (scruff).[8]

An alternative site is the flank, injecting into the loose skin overlying the upper thigh and

lower back.[8]

Injection:

With your dominant hand, insert the needle (bevel facing up) into the base of the skin tent,

parallel to the body.[1][5]

Gently pull back on the plunger to ensure you have not entered a blood vessel (negative

pressure). If blood appears in the syringe hub, withdraw the needle and try a new site with

a fresh needle and syringe.[1]

Slowly and steadily inject the calculated volume of the CJC-1295 solution.
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Post-Injection:

Withdraw the needle and gently apply pressure to the injection site with a sterile gauze

pad if necessary.

Return the mouse to its cage and monitor for any adverse reactions.

Dispose of the syringe and needle in a designated sharps container.
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Caption: Signaling cascade of CJC-1295 in a pituitary somatotroph cell.

Experimental Workflow for Subcutaneous
Administration of CJC-1295 in Mice

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15137770/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-subcutaneous-administration-of-cjc-1295-in-mice
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Animal Acclimatization
(e.g., 1 week)

Randomization into
Treatment Groups

CJC-1295 Reconstitution
(Protocol 1)

Subcutaneous Administration
(Protocol 2)

Daily Monitoring
(Health, Body Weight)

Data Collection
(e.g., Body Length, Tissue Samples)

At defined endpoints

Data Analysis
(Statistical Tests)

End

Click to download full resolution via product page

Caption: Experimental workflow for a typical CJC-1295 study in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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